emethallicin C
emethallicin C
Brand Name:
Vulcanchem
CAS No.:
125187-55-5
VCID:
VC0218697
InChI:
InChI=1S/C34H28N2O10S4/c37-27(19-7-3-1-4-8-19)29(39)45-23-11-13-43-17-21-15-33-32(42)36-26-22(16-34(36,48-50-49-47-33)31(41)35(33)25(21)23)18-44-14-12-24(26)46-30(40)28(38)20-9-5-2-6-10-20/h1-14,17-18,23-28,37-38H,15-16H2
SMILES:
C1C2=COC=CC(C2N3C14C(=O)N5C6C(C=COC=C6CC5(C3=O)SSSS4)OC(=O)C(C7=CC=CC=C7)O)OC(=O)C(C8=CC=CC=C8)O
Molecular Formula:
C34H28N2O10S4
Molecular Weight:
752.9 g/mol
emethallicin C
CAS No.: 125187-55-5
Main Products
VCID: VC0218697
Molecular Formula: C34H28N2O10S4
Molecular Weight: 752.9 g/mol
| CAS No. | 125187-55-5 |
|---|---|
| Product Name | emethallicin C |
| Molecular Formula | C34H28N2O10S4 |
| Molecular Weight | 752.9 g/mol |
| IUPAC Name | [16-(2-hydroxy-2-phenylacetyl)oxy-2,13-dioxo-8,19-dioxa-23,24,25,26-tetrathia-3,14-diazahexacyclo[10.10.4.01,14.03,12.04,10.015,21]hexacosa-6,9,17,20-tetraen-5-yl] 2-hydroxy-2-phenylacetate |
| Standard InChI | InChI=1S/C34H28N2O10S4/c37-27(19-7-3-1-4-8-19)29(39)45-23-11-13-43-17-21-15-33-32(42)36-26-22(16-34(36,48-50-49-47-33)31(41)35(33)25(21)23)18-44-14-12-24(26)46-30(40)28(38)20-9-5-2-6-10-20/h1-14,17-18,23-28,37-38H,15-16H2 |
| Standard InChIKey | DEIRUUOMXKDMID-UHFFFAOYSA-N |
| SMILES | C1C2=COC=CC(C2N3C14C(=O)N5C6C(C=COC=C6CC5(C3=O)SSSS4)OC(=O)C(C7=CC=CC=C7)O)OC(=O)C(C8=CC=CC=C8)O |
| Canonical SMILES | C1C2=COC=CC(C2N3C14C(=O)N5C6C(C=COC=C6CC5(C3=O)SSSS4)OC(=O)C(C7=CC=CC=C7)O)OC(=O)C(C8=CC=CC=C8)O |
| Synonyms | emethallicin C |
| PubChem Compound | 3083047 |
| Last Modified | Nov 11 2021 |
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